Cas no 104201-30-1 (rac-(1R,5S,6R)-5-aminobicyclo3.2.1octan-6-ylmethanol)

• Product Name: rac-(1R,5S,6R)-5-aminobicyclo3.2.1octan-6-ylmethanol
• CAS No: 104201-30-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5655598
• PubChem ID: 155820229
• Update Time: 2025-08-02

rac-(1R,5S,6R)-5-aminobicyclo3.2.1octan-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-yl]methanol
• EN300-27692756
• 104201-30-1
• rac-(1R,5S,6R)-5-aminobicyclo3.2.1octan-6-ylmethanol

• Inchi： 1S/C9H17NO/c10-9-3-1-2-7(5-9)4-8(9)6-11/h7-8,11H,1-6,10H2/t7-,8+,9+/m0/s1
• InChI Key： DFYJWLCPYOGFIY-DJLDLDEBSA-N
• SMILES： OC[C@H]1C[C@@H]2CCC[C@]1(C2)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-(1R,5S,6R)-5-aminobicyclo3.2.1octan-6-ylmethanol

Comprehensive Overview of rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-ylmethanol (CAS No. 104201-30-1)

The compound rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-ylmethanol (CAS No. 104201-30-1) is a bicyclic amino alcohol with significant potential in pharmaceutical and chemical research. Its unique structural features, including a bicyclo[3.2.1]octane core and functional groups like amino and hydroxymethyl, make it a versatile intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in chiral synthesis and medicinal chemistry.

In recent years, the demand for stereoselective synthesis and chiral building blocks has grown exponentially, driven by advancements in asymmetric catalysis and biologically active molecules. The rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-ylmethanol fits perfectly into this trend, as its rigid bicyclic framework can serve as a scaffold for designing novel enzyme inhibitors or receptor modulators. Its CAS No. 104201-30-1 is frequently searched in scientific databases, reflecting its relevance in modern research.

One of the most discussed topics in organic chemistry today is the development of sustainable synthetic routes and green chemistry practices. The synthesis of rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-ylmethanol can be optimized using catalytic methods or biocatalysis, aligning with the industry's shift toward environmentally friendly processes. Researchers are also exploring its potential in peptide mimetics and conformational restriction strategies, which are hot topics in drug design.

From a pharmacological perspective, the amino alcohol moiety in this compound is of particular interest. Similar structures are found in neuromodulators and CNS-targeting drugs, making it a candidate for studying blood-brain barrier permeability and neuroprotective agents. Its bicyclo[3.2.1]octane skeleton may also contribute to enhanced metabolic stability, a key factor in drug development.

In analytical chemistry, the characterization of rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-ylmethanol involves techniques like NMR spectroscopy, mass spectrometry, and chiral HPLC. These methods are critical for ensuring stereochemical purity, a common concern among researchers working with chiral compounds. The compound's CAS No. 104201-30-1 is often cross-referenced in patent literature, highlighting its industrial importance.

As the scientific community continues to explore new chemical entities, rac-(1R,5S,6R)-5-aminobicyclo[3.2.1]octan-6-ylmethanol stands out as a promising candidate. Its combination of structural rigidity, functional diversity, and synthetic accessibility makes it a valuable tool for addressing challenges in drug discovery and material science. Future studies may focus on its derivatization and structure-activity relationships, further expanding its applications.